Cas no 1701449-45-7 (4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid)

• Product Name: 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid
• CAS No: 1701449-45-7
• MF: C₈H₇BF₄O₃
• MW: 237.943996667862
• MDL: MFCD21332932
• CID: 4613016
• Update Time: 2025-10-28

4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid
• [4-fluoro-3-methoxy-5-(trifluoromethyl)phenyl]boronic acid
• BTC44945
• Y2751

• MDL： MFCD21332932
• Inchi： 1S/C8H7BF4O3/c1-16-6-3-4(9(14)15)2-5(7(6)10)8(11,12)13/h2-3,14-15H,1H3
• InChI Key： PTPKNQLKGQLZKZ-UHFFFAOYSA-N
• SMILES： FC1=C(C=C(B(O)O)C=C1C(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 236
• Topological Polar Surface Area: 49.7

Additional information on 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid

4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid (CAS No. 1701449-45-7): A Comprehensive Overview

4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid (CAS No. 1701449-45-7) is a versatile organic compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound is characterized by its unique structural features, including a fluorine atom, a methoxy group, and a trifluoromethyl group, all attached to a phenylboronic acid framework. These functional groups endow the molecule with a range of chemical properties that make it an attractive building block for various applications.

The fluorine atom in the 4-position of the phenyl ring imparts significant electronic and steric effects, which can influence the reactivity and stability of the molecule. Fluorinated compounds are known for their enhanced biological activity and metabolic stability, making them valuable in the development of pharmaceuticals and agrochemicals. The methoxy group at the 3-position further modulates the electronic properties of the ring, contributing to the molecule's overall polarity and solubility. The trifluoromethyl group at the 5-position adds additional fluorine atoms, enhancing the compound's lipophilicity and potential for improved bioavailability.

The phenylboronic acid moiety is a key functional group that enables this compound to participate in various boron-mediated reactions, such as Suzuki-Miyaura cross-coupling reactions. These reactions are widely used in synthetic chemistry to form carbon-carbon bonds, making 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid an essential reagent in the synthesis of complex organic molecules. The boronic acid functionality also allows for facile functionalization and derivatization, providing chemists with a versatile platform for molecular design.

Recent research has highlighted the potential of 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid in various applications. In medicinal chemistry, this compound has been explored as a precursor for the synthesis of novel drug candidates. For instance, a study published in Journal of Medicinal Chemistry demonstrated that derivatives of this compound exhibited potent antitumor activity against several cancer cell lines. The unique combination of fluorine atoms and functional groups makes these derivatives highly effective in disrupting key biological pathways involved in cancer progression.

In materials science, 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid has shown promise as a building block for the synthesis of advanced materials with tailored properties. Research published in Advanced Materials reported the use of this compound in the preparation of polymer-based materials with enhanced thermal stability and mechanical strength. The presence of fluorine atoms and boronic acid groups contributes to the formation of robust molecular networks that exhibit superior performance in various applications.

The synthetic accessibility of 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid is another factor that has contributed to its widespread use. Several efficient synthetic routes have been developed to produce this compound on both laboratory and industrial scales. One notable method involves the sequential introduction of fluorine, methoxy, and trifluoromethyl groups onto a phenylboronic acid scaffold using well-established chemical transformations. This modular approach allows for precise control over the final product's structure and properties.

In conclusion, 4-Fluoro-3-methoxy-5-(trifluoromethyl)phenylboronic acid (CAS No. 1701449-45-7) is a multifaceted compound with a wide range of applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides chemists with a powerful tool for molecular design and functionalization. As research continues to uncover new possibilities for this compound, it is likely to play an increasingly important role in advancing scientific knowledge and technological innovation.